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Cat. No.: B15602724
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These application notes provide a detailed protocol and supplementary information for the
guantification of mouse Urotensin Il (U-1) in various biological samples using a competitive
enzyme-linked immunosorbent assay (ELISA) kit. This document is intended for researchers,
scientists, and drug development professionals.

Introduction

Urotensin Il (U-Il) is a potent vasoactive peptide involved in a wide range of physiological and
pathological processes.[1][2][3] It is the most potent vasoconstrictor identified to date,
surpassing the activity of endothelin-1.[1] U-II exerts its effects by binding to a G protein-
coupled receptor known as the Urotensin receptor (UT), previously identified as the orphan
receptor GPR14.[1][2][4][5] The U-II/UT system is implicated in cardiovascular regulation, renal
function, metabolic control, and the pathogenesis of diseases such as hypertension, heart
failure, diabetes, and atherosclerosis.[1][6][7] This ELISA kit provides a sensitive and specific
method for the quantitative determination of mouse U-II levels.

Principle of the Assay

This assay is a competitive ELISA based on the principle of competitive binding. The microtiter
plate is pre-coated with a capture antibody specific for mouse U-Il. During the assay, U-II
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present in the sample or standard competes with a fixed amount of biotinylated U-II for binding
to the capture antibody. Following an incubation period, unbound substances are washed
away. Subsequently, a streptavidin-horseradish peroxidase (HRP) conjugate is added, which
binds to the biotinylated U-1l captured on the plate. After another wash, a substrate solution is
added, and the color development is inversely proportional to the amount of U-1l in the sample.
The reaction is terminated by the addition of a stop solution, and the absorbance is measured
at 450 nm. A standard curve is generated by plotting the absorbance values against the
corresponding concentrations of the standards, which is then used to determine the
concentration of U-1l in the unknown samples.[8][9]

Urotensin Il Signaling Pathway

Urotensin Il binding to its receptor (UT/GPR14) initiates a cascade of intracellular signaling
events. The UT receptor is coupled to Gag/11 proteins.[4][5] Activation of Gag/11 leads to the
stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
triggers the release of calcium from intracellular stores, while DAG activates protein kinase C
(PKC).[4][5] These events lead to various downstream effects, including vasoconstriction, cell
proliferation, and hypertrophy. The main downstream signaling pathways mediated by the U-
[I/UT system include the RhoA/ROCK, MAPKSs, and PI3K/AKT pathways.[2]

Click to download full resolution via product page

Caption: Urotensin Il Signaling Pathway.

Quantitative Data Summary
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The performance characteristics of a typical Mouse Urotensin Il ELISA kit are summarized

below. Note that specific values may vary between different kit manufacturers and batches.

Parameter Value Reference
) 0.1 - 1,000 ng/mL or 31.25 -

Detection Range [7][10][11]
2000 pg/mL

Sensitivity (MDD) < 0.3 ng/mL or < 15.6 pg/mL [7][10][11]
Serum, Plasma, Cell Culture

Sample Type Supernatants, Tissue [10][11][12]
Homogenates

Recommended Dilution Mouse Serum/Plasma: 2X [71[10]
High specificity for mouse

o Urotensin Il with no significant
Specificity [11]

cross-reactivity with

analogues.

Experimental Protocol

This protocol is a generalized procedure based on common competitive ELISA principles. It is

essential to refer to the specific manual provided with your ELISA kit for detailed instructions,

as protocols may vary between manufacturers.

Materials and Equipment

Materials Provided:

o Pre-coated 96-well strip microplate

o Standard Peptide (lyophilized)

» Biotinylated Peptide

e Primary Antiserum or Detection Antibody

o Streptavidin-HRP or HRP-Streptavidin
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e Assay Diluent(s)

o Wash Buffer Concentrate (20X or 30X)

e TMB One-Step Substrate Reagent

o Stop Solution

o Plate Sealers

e Positive Control Sample

Materials Required but Not Provided:

Deionized or distilled water

e Precision pipettes and tips
e Graduated cylinders
o Tubes for standard and sample dilutions

o Microplate reader capable of measuring absorbance at 450 nm (with optional wavelength
correction at 570 nm or 630 nm)[11]

o Orbital shaker

o Absorbent paper

Reagent Preparation

o Wash Buffer (1X): Dilute the concentrated Wash Buffer with deionized or distilled water to the
final volume specified in the kit manual. For example, dilute 20 mL of 30X Wash Buffer
concentrate with 580 mL of water to make 600 mL of 1X Wash Buffer.[12]

o Standard Curve: Reconstitute the lyophilized Standard with the specified volume of Standard
Diluent to create a stock solution. Allow the stock solution to sit for at least 10-15 minutes
with gentle agitation.[11][12] Prepare a dilution series from the stock solution according to
the kit manual to generate the standard curve.
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» Biotinylated Peptide/Detection Reagent: Prepare the working solution of the biotinylated
peptide or detection reagent as instructed in the kit manual.

o Streptavidin-HRP: Prepare the working solution of Streptavidin-HRP as instructed in the kit
manual.

Sample Preparation

o Serum: Allow blood to clot at room temperature for 1 hour or overnight at 4°C. Centrifuge at
1000 x g for 20 minutes at 2-8°C. Collect the supernatant (serum) and assay immediately or
store in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[12][13]

o Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge at 1000 x g
for 15 minutes at 2-8°C within 30 minutes of collection. Collect the supernatant (plasma) and
assay immediately or store in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
[12][13]

o Cell Culture Supernatants: Centrifuge at 1000 x g for 20 minutes at 2-8°C to remove any
cellular debris. Assay the supernatant immediately or store in aliquots at -20°C or -80°C.[13]

» Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize
the tissue in a suitable buffer and centrifuge to remove debris. The specific protocol will vary
depending on the tissue type.[12][13]

Assay Procedure

The following is a representative workflow. Incubation times and temperatures may vary.
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Prepare Reagents,
Standards, and Samples

Add 50-100 pL of Standard or
Sample to appropriate wells

Immedlately add 50 pL of
Biotinylated Detection Reagent

A

Encubate for 1-2.5 hours at 37°C or Rlﬂ

A

[Aspirate and Wash wells 3 timesj

A

[Add 100 pL of Streptavidin-HRIJ

A

Encubate for 30-60 minutes at 37°C or R”IJ

A

[Aspirate and Wash wells 5 tjmesj

A

[Add 90-100 pL of TMB Substratej

\
Encubate for 10-30 minutes at 37°Cj

(in the dark)

A

[Add 50 pL of Stop Solutionj

A

Read absorbance at 450 nm
within 5 minutes

l
>

Click to download full resolution via product page

Caption: Competitive ELISA Workflow.
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Detailed Steps:

Prepare all reagents, standards, and samples as described above.

Add Standards and Samples: Add 50 pL or 100 uL of each standard, sample, and blank to
the appropriate wells. It is recommended to run all standards and samples in duplicate.[12]
[13]

Add Detection Reagent: Immediately add 50 pL of the prepared Biotinylated Detection Ab
working solution to each well.[13]

Incubate: Cover the plate with a sealer and incubate for 1 to 2.5 hours at 37°C or room
temperature.[7][10][12]

Wash: Aspirate the liquid from each well and wash each well with 1X Wash Buffer
(approximately 300 pL per well). Repeat the wash process for a total of 3 washes. After the
last wash, remove any remaining Wash Buffer by inverting the plate and blotting it against
clean paper towels.[12]

Add Streptavidin-HRP: Add 100 pL of the prepared Streptavidin-HRP working solution to
each well.[12]

Incubate: Cover the plate with a new sealer and incubate for 30 to 60 minutes at 37°C or
room temperature.[11][12]

Wash: Repeat the wash step as in step 5, but for a total of 5 washes.[12]

Substrate Development: Add 90 pL or 100 pL of TMB Substrate Solution to each well.
Incubate for 10 to 30 minutes at 37°C in the dark.[7][10][12]

Stop Reaction: Add 50 pL of Stop Solution to each well. The color in the wells should change
from blue to yellow.

Read Plate: Read the optical density (OD) of each well within 5 minutes using a microplate
reader set to 450 nm.[11]

Calculation of Results

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://esdchem.com.tr/product/RE2199R-2.pdf
https://esdchem.com.tr/product/RE2199R-2.pdf
https://www.raybiotech.com/mouse-urotensin-2-eia-eiam-uts2
https://www.assaygenie.com/mouse-urotensin-2-pharmagenie-elisa-kit-sbes0086/
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://abclonal-us.oss-us-east-1.aliyuncs.com/abclonal-manage/Datasheet/ELISA/RK06667.pdf
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://www.raybiotech.com/mouse-urotensin-2-eia-eiam-uts2
https://www.assaygenie.com/mouse-urotensin-2-pharmagenie-elisa-kit-sbes0086/
https://www.cloud-clone.com/manual/ELISA-Kit-for-Urotensin-2-(UST2)-CEA362Mu.pdf
https://abclonal-us.oss-us-east-1.aliyuncs.com/abclonal-manage/Datasheet/ELISA/RK06667.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Calculate the average OD for each set of duplicate standards, controls, and samples.

Subtract the average zero standard OD from all other OD values.

Create a standard curve by plotting the mean OD for each standard on the y-axis against the
concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is recommended.

Determine the concentration of Urotensin Il in the samples by interpolating their OD values
from the standard curve.

If samples were diluted, the concentration read from the standard curve must be multiplied
by the dilution factor to obtain the final concentration.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for Urotensin I
(Mouse) Acetate ELISA Kit]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602724/docs#application-notes-and-protocols-for-
urotensin-ii-mouse-acetate-elisa-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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